5,5'-Bis-1H-tetrazole diammonium salt
Overview
Description
5,5’-Bis-1H-tetrazole diammonium salt is a chemical compound with a unique tetrazole structure . The substance identifiers displayed in the InfoCard are the best available substance name, EC number, CAS number, and/or the molecular and structural formulas .
Synthesis Analysis
A process for the preparation of 5,5’-bi-1H-tetrazole diammonium salt involves adding aqueous hydrogen peroxide to a starting aqueous solution containing hydrogen cyanide or sodium cyanide or potassium cyanide, sodium azide, and a catalytic amount of copper sulfate . The reaction solution is then heated to effect the oxidation and cyclization reaction .
Molecular Structure Analysis
The molecular formula of 5,5’-Bis-1H-tetrazole diammonium salt is C2H8N10 . The molecular weight is 172.15 .
Chemical Reactions Analysis
The pyrolysis process of 5,5’-bis(1H-tetrazolyl)amine monohydrate (BTA·H2O), a related compound, was found to begin with a ring-opening reaction of the tetrazole ring . The main gaseous products, including HCN, HN3, and NH3, were then released from the decomposition of BTA .
Physical And Chemical Properties Analysis
The water solubility of 5,5’-Bis-1H-tetrazole diammonium salt is 12.124g/L at 20℃ . The LogP value is -0.437 at 22℃ .
Scientific Research Applications
Gas-Generating Agent for Airbags
The compound is useful as a lowly toxic and easy-to-handle gas-generating agent for airbags . This application is particularly important in the automotive industry, where the rapid generation of gas is crucial for the deployment of airbags in the event of a collision.
High Molecular Foaming Agent
Another application of 5,5’-Bis-1H-tetrazole diammonium salt is its use as a high molecular foaming agent . Foaming agents are used in various industries, including plastics, rubber, and food, to create a cellular structure in a solid material.
Precursor to Nitrogen-Rich Energetic Salts
The compound has excellent thermal stabilities and very high nitrogen content, making it an ideal precursor to nitrogen-rich energetic salts . These salts are used in various applications, including explosives and propellants.
Gun Propellant
Nitrogen heterocycles, such as bis-tetrazole compounds, have been widely popularized in energetic materials, especially in gun propellant application areas . The high nitrogen content and insensitivity of these compounds make them ideal for this application.
Thermal Decomposition Research
The thermal decomposition process of 5,5’-Bis-1H-tetrazole diammonium salt has been systematically studied through a series of analyses . This research is crucial for understanding the behavior of such materials under different conditions, which can inform their use in various applications.
Industrial Research
The compound has gained significant attention in recent years due to its potential applications in various fields, including medical, environmental, and industrial research. Its unique properties make it a valuable compound for exploring new applications and technologies.
properties
IUPAC Name |
azane;5-(2H-tetrazol-5-yl)-2H-tetrazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H2N8.2H3N/c3-1(4-8-7-3)2-5-9-10-6-2;;/h(H,3,4,7,8)(H,5,6,9,10);2*1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKTARFAXHMRZEF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=NNN=N1)C2=NNN=N2.N.N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H8N10 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Pellets or Large Crystals |
Source
|
| Record name | 5,5'-Bi-2H-tetrazole, ammonium salt (1:2) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Product Name |
5,5'-Bis-1H-tetrazole diammonium salt | |
CAS RN |
3021-02-1 |
Source
|
| Record name | 5,5'-Bi-2H-tetrazole, ammonium salt (1:2) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003021021 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 5,5'-Bi-2H-tetrazole, ammonium salt (1:2) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 5,5'-Bis-1H-tetrazol, Diammoniumsalz | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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